Cas no 3415-70-1 (3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine)

3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine structure
3415-70-1 structure
Product Name:3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine
CAS No:3415-70-1
MF:C25H39FN2O7
MW:498.58477139473
CID:918803
PubChem ID:94262
Update Time:2025-04-19

3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

    • 3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine
    • 2'-Deoxy-5-fluorouridine 3',5'-dioctanoate
    • 3',5'-di-O-octanoyl-FUdR
    • 3',5'-O-dioctanoyl-floxuridine
    • Fdurd-C-8
    • 2'-deoxy-3',5'-di-O-octanoyl-5-fluorouridine
    • Uridine, 2'-deoxy-5-fluoro-, 3',5'-dioctanoate
    • Fdurd-C8
    • SCHEMBL10951268
    • 5-Fluoro-2'-deoxy-O',O'-dioctanoyluridine
    • DTXSID90955696
    • 1-(2-Deoxy-3,5-di-O-octanoylpentofuranosyl)-5-fluoro-4-hydroxypyrimidin-2(1H)-one
    • 3415-70-1
    • [(2R,3S,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3-octanoyloxyoxolan-2-yl]methyl octanoate
    • Inchi: 1S/C25H39FN2O7/c1-3-5-7-9-11-13-22(29)33-17-20-19(35-23(30)14-12-10-8-6-4-2)15-21(34-20)28-16-18(26)24(31)27-25(28)32/h16,19-21H,3-15,17H2,1-2H3,(H,27,31,32)/t19-,20+,21+/m0/s1
    • InChI Key: MHHHJDVJXRSMRN-PWRODBHTSA-N
    • SMILES: FC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COC(CCCCCCC)=O)O1)OC(CCCCCCC)=O)=O)=O

Computed Properties

  • Exact Mass: 498.27400
  • Monoisotopic Mass: 498.27412975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 18
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 138.69000
  • LogP: 2.91440
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